S-1H-benzimidazol-2-yl 9H-carbazol-9-ylethanethioate

• IUPAC Name: S-(1H-benzimidazol-2-yl) 2-carbazol-9-ylethanethioate
• InChI: InChI=1S/C21H15N3OS/c25-20(26-21-22-16-9-3-4-10-17(16)23-21)13-24-18-11-5-1-7-14(18)15-8-2-6-12-19(15)24/h1-12H,13H2,(H,22,23)
• InChI Key: SUOHJIHEXFVGLJ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)C3=CC=CC=C3N2CC(=O)SC4=NC5=CC=CC=C5N4
• Molecular Formula: C21H15N3OS
• Molecular Weight: 357.4 g/mol

Description

S-1H-benzimidazol-2-yl 9H-carbazol-9-ylethanethioate is a chemical compound that has gained significant attention in the field of scientific research. It is commonly used in the synthesis of various organic molecules and has been found to have potential applications in the development of new drugs and therapies.

Scientific Research Applications

S-1H-benzimidazol-2-yl 9H-carbazol-9-ylethanethioate has been found to have a wide range of scientific research applications. It has been used in the synthesis of various organic molecules, including pharmaceuticals, agrochemicals, and materials. It has also been studied for its potential as an anticancer agent, as well as its ability to inhibit the growth of bacteria and fungi.

Mechanism of Action

The mechanism of action of S-1H-benzimidazol-2-yl 9H-carbazol-9-ylethanethioate is not fully understood. However, it is believed to act by inhibiting various enzymes and proteins involved in cell growth and division. It has also been found to induce apoptosis, or programmed cell death, in cancer cells.
Biochemical and Physiological Effects:
S-1H-benzimidazol-2-yl 9H-carbazol-9-ylethanethioate has been found to have a number of biochemical and physiological effects. It has been shown to inhibit the growth of cancer cells in vitro and in vivo, and to have antibacterial and antifungal properties. It has also been found to have an effect on the immune system, stimulating the production of cytokines and other immune cells.

Advantages and Limitations for Lab Experiments

One of the main advantages of S-1H-benzimidazol-2-yl 9H-carbazol-9-ylethanethioate is its versatility in organic synthesis. It can be used to synthesize a wide range of organic molecules, including pharmaceuticals, agrochemicals, and materials. However, its use in biological experiments is limited by its toxicity and potential side effects. Further research is needed to fully understand the safety and efficacy of this compound.

Future Directions

There are several future directions for research on S-1H-benzimidazol-2-yl 9H-carbazol-9-ylethanethioate. One area of interest is its potential as an anticancer agent. Further studies are needed to determine the optimal dosage and administration route for this compound, as well as its safety and efficacy in clinical trials. Another area of research is its use in the development of new antibiotics and antifungal agents. Finally, there is potential for S-1H-benzimidazol-2-yl 9H-carbazol-9-ylethanethioate to be used in the development of new materials with unique properties, such as conductive polymers or organic semiconductors.

Synthesis Methods

The synthesis of S-1H-benzimidazol-2-yl 9H-carbazol-9-ylethanethioate involves the reaction of 2-aminobenzimidazole with 9H-carbazole-9-ethanethiol in the presence of a suitable catalyst. The reaction is typically carried out under reflux conditions using a solvent such as ethanol or methanol. The resulting product is then purified using techniques such as chromatography or recrystallization.